Cas no 1936552-87-2 (1-{(piperidin-3-yl)methylsulfanyl}ethan-1-one)

• Product Name: 1-{(piperidin-3-yl)methylsulfanyl}ethan-1-one
• CAS No: 1936552-87-2
• MF: C₈H₁₅NOS
• MW: 173.275800943375
• CID: 5211723
• PubChem ID: 131183481
• Update Time: 2025-05-21

1-{(piperidin-3-yl)methylsulfanyl}ethan-1-one Chemical and Physical Properties

Names and Identifiers

• Ethanethioic acid, S-(3-piperidinylmethyl) ester
• 1-{(piperidin-3-yl)methylsulfanyl}ethan-1-one

• Inchi： 1S/C8H15NOS/c1-7(11)10-6-8-3-2-4-9-5-8/h8-9H,2-6H2,1H3/t8-/m0/s1
• InChI Key： GQRPFLXZJSNQSJ-QMMMGPOBSA-N
• SMILES： C(=S)(OC[C@H]1CCCNC1)C

Additional information on 1-{(piperidin-3-yl)methylsulfanyl}ethan-1-one

1-{(Piperidin-3-yl)methylsulfanyl}ethan-1-one: A Comprehensive Overview

The compound with CAS No. 1936552-87-2, commonly referred to as 1-{(piperidin-3-yl)methylsulfanyl}ethan-1-one, is a unique organic molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is characterized by its distinctive structure, which combines a piperidine ring with a methylsulfanyl group and a ketone functional group. The piperidine moiety, a six-membered saturated ring containing one nitrogen atom, is a common structural element in many bioactive compounds, including pharmaceutical agents. The methylsulfanyl group adds a sulfur-containing functionality, which can influence the compound's reactivity and solubility properties. The ketone group further enhances the molecule's potential for participation in various chemical reactions and interactions.

Recent studies have highlighted the importance of 1-{(piperidin-3-yl)methylsulfanyl}ethan-1-one in the development of novel therapeutic agents. Researchers have explored its role as a precursor in the synthesis of bioactive molecules, particularly those with potential applications in oncology and neurodegenerative diseases. The compound's ability to undergo various transformations, such as nucleophilic additions and condensations, makes it a valuable building block in organic synthesis. For instance, its reaction with aldehydes or ketones can lead to the formation of imines or enamine derivatives, which are known for their biological activity.

In terms of synthesis, 1-{(piperidin-3-yl)methylsulfanyl}ethan-1-one can be prepared through several routes. One common method involves the reaction of piperidine derivatives with appropriate sulfur-containing reagents under controlled conditions. The use of microwave-assisted synthesis has been reported to significantly accelerate the reaction process, leading to higher yields and improved purity. This approach not only enhances the efficiency of synthesis but also aligns with the growing trend toward sustainable chemical practices.

The structural versatility of this compound has also made it a subject of interest in materials science. Its ability to form stable complexes with metal ions has been explored for applications in catalysis and coordination chemistry. For example, researchers have investigated its coordination properties with transition metals such as copper and zinc, which could lead to the development of new catalysts for industrial processes.

From an analytical standpoint, the characterization of 1-{(piperidin-3-yl)methylsulfanyl}ethan-1-one has been carried out using advanced spectroscopic techniques such as NMR (Nuclear Magnetic Resonance) and IR (Infrared Spectroscopy). These methods provide detailed insights into the molecular structure and bonding patterns, which are crucial for understanding its reactivity and potential applications. Additionally, computational chemistry tools have been employed to predict the compound's electronic properties and interaction patterns with biological targets.

Looking ahead, the future of 1-{(piperidin-3-yl)methylsulfanyl}ethan-1-one lies in its potential to serve as a platform for drug discovery and material innovation. Its unique combination of functional groups offers a wide range of possibilities for chemical modification and functionalization. As research continues to uncover new applications and mechanisms involving this compound, it is likely to play an increasingly important role in both academic and industrial settings.